2-{[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)(methyl)amino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[[2,3-dihydro-1,4-benzodioxin-3-ylmethyl(methyl)amino]methyl]-6-methoxyphenol
• InChI: InChI=1S/C18H21NO4/c1-19(10-13-6-5-9-17(21-2)18(13)20)11-14-12-22-15-7-3-4-8-16(15)23-14/h3-9,14,20H,10-12H2,1-2H3
• InChI Key: LLWKAAQGTPKVSJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1COC2=CC=CC=C2O1)CC3=C(C(=CC=C3)OC)O
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

The compound “2-{[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)(methyl)amino]methyl}-6-methoxyphenol” is a complex organic molecule. It contains a phenol group (an aromatic ring with a hydroxyl group), a methoxy group (an oxygen bonded to a methyl group), and a benzodioxin group (a type of heterocyclic compound that consists of a benzene ring fused to a dioxin ring). The presence of these functional groups can influence the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely quite complex. It would be best determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the phenol group might undergo reactions typical of alcohols, such as esterification or oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of a phenol group might make the compound somewhat acidic.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to comment on its mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry or materials science.